Cas no 75560-45-1 (Heptane-1-13C (9CI))

• Product Name: Heptane-1-13C (9CI)
• CAS No: 75560-45-1
• MF: C₇H₁₆
• MW: 101.194597244263
• CID: 558998
• PubChem ID: 16213578
• Update Time: 2025-04-19

Heptane-1-13C (9CI) Chemical and Physical Properties

Names and Identifiers

• Heptane-1-13C (9CI)
• heptane
• HEPTANE-1-13C
• [1-13C]heptane
• 492728_ALDRICH
• AC1Q2VOY
• I14-46089
• n-Heptan-< 1-13C(1)>
• Heptane-1-13C, 99 atom % 13C
• AKOS015913068
• (1-~13~C)Heptane
• DTXSID30584045
• (113C)heptane
• 75560-45-1

• Inchi： 1S/C7H16/c1-3-5-7-6-4-2/h3-7H2,1-2H3/i1+1
• InChI Key： IMNFDUFMRHMDMM-OUBTZVSYSA-N
• SMILES： C(CCC)CC[13CH3]

Computed Properties

• Exact Mass: 101.128555346g/mol
• Monoisotopic Mass: 101.128555346g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 23.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.691 g/mL at 25 °C
• Melting Point: −91 °C(lit.)
• Boiling Point: 98 °C(lit.)
• Flash Point: 30 °F
• Refractive Index: n20/D 1.378(lit.)

Heptane-1-13C (9CI) Security Information

• Hazardous Material transportation number：UN 1206 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 9-16-23-29-33
• Hazardous Material Identification：
• Risk Phrases：11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes